Cas no 66000-39-3 (1-(4-Chlorophenyl)-1H-pyrazol-3-amine)

1-(4-Chlorophenyl)-1H-pyrazol-3-amine is a chlorinated pyrazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a 4-chlorophenyl group attached to a pyrazole ring, with an amine substituent at the 3-position, offering reactivity for further functionalization. This compound may serve as a key intermediate in the synthesis of biologically active molecules, including kinase inhibitors or antimicrobial agents. The presence of both electron-withdrawing (chloro) and electron-donating (amine) groups enhances its versatility in organic transformations. Its stability and well-defined molecular architecture make it suitable for structure-activity relationship studies in medicinal chemistry. Proper handling and storage under inert conditions are recommended to preserve its integrity.
1-(4-Chlorophenyl)-1H-pyrazol-3-amine structure
66000-39-3 structure
Product Name:1-(4-Chlorophenyl)-1H-pyrazol-3-amine
CAS No:66000-39-3
MF:C9H8ClN3
MW:193.632920265198
MDL:MFCD09027932
CID:501822
PubChem ID:13626945
Update Time:2025-06-07

1-(4-Chlorophenyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Chlorophenyl)-1H-pyrazol-3-amine
    • 3-Amino-1-(4-chlorophenyl)-1H-pyrazole
    • 1-(4-CHLORO-PHENYL)-1H-PYRAZOL-3-YLAMINE
    • 1-(4-chlorophenyl)pyrazol-3-amine
    • 1-(4-chlorophenyl)-1H-pyrazole-3-amine
    • 1-(4-chlorphenyl)-1H-pyrazol-3-amine
    • 1-(p-chlorophenyl)-3-amino-pyrazole
    • 3-Amino-1-(4-chlorphenyl)-pyrazol
    • GL-0965
    • EN300-267160
    • 1-(4-chlorophenyl)-1h-pyrazol-3-ylamine
    • MS-20508
    • SCHEMBL1800762
    • TQP1405
    • AKOS005255528
    • DTXSID10545336
    • AM20040970
    • SHCVEWFQFUKSDP-UHFFFAOYSA-N
    • MFCD09027932
    • FT-0649506
    • 66000-39-3
    • STL556644
    • BBL102836
    • G88756
    • DB-073692
    • MDL： MFCD09027932
    • Inchi： 1S/C9H8ClN3/c10-7-1-3-8(4-2-7)13-6-5-9(11)12-13/h1-6H,(H2,11,12)
    • InChI Key： SHCVEWFQFUKSDP-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1)N1C=CC(N)=N1

Computed Properties

  • Exact Mass: 193.04100
  • Monoisotopic Mass: 193.0406750g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • Density: 1.364
  • Melting Point: 107-108℃
  • Boiling Point: 349.04°C at 760 mmHg
  • Flash Point: 164.894°C
  • Refractive Index: 1.66
  • PSA: 43.84000
  • LogP: 2.68910

1-(4-Chlorophenyl)-1H-pyrazol-3-amine Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(4-Chlorophenyl)-1H-pyrazol-3-amine Pricemore >>

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C611770-50mg
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C611770-100mg
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C611770-500mg
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abcr
AB280312-1 g
3-Amino-1-(4-chlorophenyl)-1H-pyrazole; 95%
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 €542.30 2023-04-26
abcr
AB280312-5 g
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abcr
AB280312-10 g
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